4-[(3-Bromophenyl)sulfanyl]-2-methoxybenzonitrile

Specification

• Molecular Formula: C14H10BrNOS
• Molecular Weight: 320.21 g/mol
• IUPAC Name: 4-(3-bromophenyl)sulfanyl-2-methoxybenzonitrile
• Standard InChI: InChI=1S/C14H10BrNOS/c1-17-14-8-13(6-5-10(14)9-16)18-12-4-2-3-11(15)7-12/h2-8H,1H3
• Standard InChI Key: FWDDVHACTAFGBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC2=CC(=CC=C2)Br)C#N

Introduction

4-[(3-Bromophenyl)sulfanyl]-2-methoxybenzonitrile is a complex organic compound with the molecular formula C14H10BrNOS and a molecular weight of approximately 320.2 g/mol. It is classified as an organic sulfide, specifically a thioether, due to the presence of the sulfanyl group. This compound is of significant interest in organic chemistry and medicinal chemistry due to its unique structural features and potential applications.

Synthesis of 4-[(3-Bromophenyl)sulfanyl]-2-methoxybenzonitrile

The synthesis of this compound typically involves a nucleophilic substitution reaction. A common synthetic route includes the reaction of 3-bromothiophenol with 2-methoxybenzonitrile. This reaction is usually conducted under basic conditions, employing potassium carbonate as a base in a solvent such as dimethylformamide (DMF). The mixture is heated to promote the reaction, leading to the formation of the desired product.

Key Steps in Synthesis:

• Starting Materials: 3-Bromothiophenol and 2-methoxybenzonitrile.

• Reaction Conditions: Basic conditions using potassium carbonate in DMF.

• Reaction Temperature: Elevated temperature to facilitate the reaction.

Potential Applications and Biological Activity